Cas no 38335-24-9 (p-Nitrophenylpyruvic acid)

• Product Name: p-Nitrophenylpyruvic acid
• CAS No: 38335-24-9
• MF: C₉H₇NO₅
• MW: 209.155582666397
• MDL: MFCD00031314
• CID: 323723
• PubChem ID: 231892
• Update Time: 2025-05-20

p-Nitrophenylpyruvic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-nitrophenyl)-2-oxo-propanoic acid
• 3-(4-nitrophenyl)-2-oxopropanoic acid
• P-NITROPHENYLPYRUVIC ACID
• (4-Nitro-phenyl)-brenztraubensaeure
• (4-nitrophenyl)pyruvic acid
• 3-(4-nitro-phenyl)-2-oxo-propionic acid
• NSC 28690
• 3-(4-Nitrophenyl)-2-oxo-propionic acid
• (p-Nitrophenyl)pyruvic acid
• p - Nitrophenylpyruvic acid
• CIGYFQSAFKLMAL-UHFFFAOYSA-N
• NSC28690
• SBB008481
• ARJ102891
• alpha-Oxo-4-nitrobenzenepropanoic acid
• 4-Nitro-alpha-ox
• 4-Nitro-alpha-oxo-benzenepropanoic acid
• 2-Oxo-3-[4-nitrophenyl]propanoic ac
• C74958
• Benzenepropanoic acid, 4-nitro-.alpha.-oxo-
• DTXSID70282912
• SCHEMBL5160372
• FT-0639458
• SY271638
• MFCD00031314
• AKOS000138684
• CS-0045326
• 38335-24-9
• 2-Oxo-3-[4-nitrophenyl]propanoic acid
• 3-(4-Nitrophenyl)-2-oxopropanoic acid #
• A918741
• DS-3307
• 4-Nitro-a-oxo-benzenepropanoic acid
• NSC-28690
• DB-049269
• p-Nitrophenylpyruvic acid

• MDL： MFCD00031314
• Inchi： 1S/C9H7NO5/c11-8(9(12)13)5-6-1-3-7(4-2-6)10(14)15/h1-4H,5H2,(H,12,13)
• InChI Key： CIGYFQSAFKLMAL-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)CC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 209.03200
• Monoisotopic Mass: 209.032422
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 100

Experimental Properties

• Color/Form: Not available
• Density: 1.469±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 195-200 °C (decomposition)
• Boiling Point: 410.0±28.0°C at 760 mmHg
• Flash Point: 182.9°C
• Refractive Index: 1.598
• Solubility: Slightly soluble (2.7 g/l) (25 º C),
• PSA: 100.19000
• LogP: 1.31420
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

p-Nitrophenylpyruvic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpyruvic acid derivatives

Additional information on p-Nitrophenylpyruvic acid

Comprehensive Guide to p-Nitrophenylpyruvic Acid (CAS No. 38335-24-9): Properties, Applications, and Research Insights

p-Nitrophenylpyruvic acid (CAS No. 38335-24-9) is a specialized organic compound widely recognized for its role in biochemical research and industrial applications. This yellow crystalline powder, with the molecular formula C₉H₇NO₅, belongs to the class of nitrophenyl derivatives and is structurally characterized by a pyruvic acid moiety linked to a p-nitrophenyl group. Its unique properties, such as reactivity in enzymatic assays and solubility in polar solvents, make it a valuable reagent in synthetic chemistry and life sciences.

In recent years, the demand for p-Nitrophenylpyruvic acid has surged due to its utility in enzyme kinetics studies, particularly as a substrate for transaminases and dehydrogenases. Researchers frequently search for "p-Nitrophenylpyruvic acid synthesis" or "CAS 38335-24-9 applications," reflecting its relevance in drug discovery and metabolic pathway analysis. The compound’s ability to form chromogenic products under specific conditions also aligns with trends in high-throughput screening (HTS) and diagnostic assay development.

From a chemical perspective, 38335-24-9 exhibits a melting point range of 160–165°C and is sparingly soluble in water but dissolves well in dimethyl sulfoxide (DMSO) or ethanol. These properties are critical for its use in bioconjugation reactions and as a precursor for fluorescent probes. Notably, its nitro group enables redox-sensitive applications, a feature explored in recent studies on oxidative stress biomarkers.

The compound’s versatility extends to material science, where it serves as a building block for advanced organic frameworks. Queries like "p-Nitrophenylpyruvic acid solubility" or "38335-24-9 stability" highlight user interest in optimizing experimental conditions. Proper storage—away from light and moisture—ensures prolonged shelf life, a key consideration for laboratories.

Emerging trends also link p-Nitrophenylpyruvic acid to green chemistry initiatives. Its derivatization potential supports the development of biodegradable catalysts, resonating with global sustainability goals. Furthermore, the rise of AI-driven drug design has amplified its role in virtual screening libraries, addressing queries such as "CAS 38335-24-9 in silico studies."

In summary, p-Nitrophenylpyruvic acid (CAS No. 38335-24-9) bridges fundamental research and innovative applications. Its biochemical significance, coupled with industrial adaptability, positions it as a compound of enduring scientific and commercial value. Future research may unlock further potential in personalized medicine and smart materials, reinforcing its relevance in a rapidly evolving technological landscape.